Cas no 1804381-28-9 (Methyl 3-bromo-4-cyano-5-formylbenzoate)

Methyl 3-bromo-4-cyano-5-formylbenzoate is a versatile aromatic ester featuring multiple functional groups, including bromo, cyano, and formyl substituents. This compound serves as a valuable intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications, due to its reactivity and structural diversity. The bromo and cyano groups enable further functionalization via cross-coupling or nucleophilic substitution reactions, while the formyl group offers opportunities for condensation or reduction. Its ester moiety enhances solubility in organic solvents, facilitating downstream modifications. The compound's well-defined reactivity profile makes it useful for constructing complex heterocycles or fine-tuning molecular scaffolds in medicinal chemistry research.

Methyl 3-bromo-4-cyano-5-formylbenzoate structure

1804381-28-9 structure

Product Name:Methyl 3-bromo-4-cyano-5-formylbenzoate

CAS No:1804381-28-9

MF:C₁₀H₆BrNO₃

MW:268.063541889191

CID:4706190

Update Time:2025-06-06

Methyl 3-bromo-4-cyano-5-formylbenzoate Chemical and Physical Properties

Names and Identifiers

- Methyl 3-bromo-4-cyano-5-formylbenzoate
- Inchi： 1S/C10H6BrNO3/c1-15-10(14)6-2-7(5-13)8(4-12)9(11)3-6/h2-3,5H,1H3
- InChI Key： TYGZNMCNLFLMGF-UHFFFAOYSA-N
- SMILES： BrC1=CC(C(=O)OC)=CC(C=O)=C1C#N

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 309
Topological Polar Surface Area: 67.2

Experimental Properties

Density: 1.7±0.1 g/cm3
Boiling Point: 426.1±45.0 °C at 760 mmHg
Flash Point: 211.5±28.7 °C
Vapor Pressure: 0.0±1.0 mmHg at 25°C

Methyl 3-bromo-4-cyano-5-formylbenzoate Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Methyl 3-bromo-4-cyano-5-formylbenzoate Pricemore >>

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